2-(2-Chlorophenyl)-alpha-methyl-6-benzoxazoleacetic acid
Cat. No. B8702815
M. Wt: 301.72 g/mol
InChI Key: JGOLVGGDNSGQMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03962452
Procedure details
The ethyl 2-(2-o-chlorophenyl-6-benzoxazolyl)propionate from (a) was stirred with sodium hydroxide solution (50 ml.). After 11/2 hours the solution was evaporated to dryness. Acidification and re-crystallisation from ether gave 2-(2-o-chlorophenyl-6-benzoxazolyl)propionic acid, m.p. 108°-110°C.
Name
ethyl 2-(2-o-chlorophenyl-6-benzoxazolyl)propionate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
( a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8]1[O:9][C:10]2[CH:16]=[C:15]([CH:17]([CH3:23])[C:18]([O:20]CC)=[O:19])[CH:14]=[CH:13][C:11]=2[N:12]=1>[OH-].[Na+]>[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8]1[O:9][C:10]2[CH:16]=[C:15]([CH:17]([CH3:23])[C:18]([OH:20])=[O:19])[CH:14]=[CH:13][C:11]=2[N:12]=1 |f:1.2|
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Inputs
Step One
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Name
|
ethyl 2-(2-o-chlorophenyl-6-benzoxazolyl)propionate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=C(C=CC=C1)C=1OC2=C(N1)C=CC(=C2)C(C(=O)OCC)C
|
|
Name
|
( a )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=C(C=CC=C1)C=1OC2=C(N1)C=CC(=C2)C(C(=O)OCC)C
|
|
Name
|
|
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Quantity
|
50 mL
|
|
Type
|
solvent
|
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Smiles
|
[OH-].[Na+]
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After 11/2 hours the solution was evaporated to dryness
|
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
|
Acidification and re-crystallisation from ether
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=C(C=CC=C1)C=1OC2=C(N1)C=CC(=C2)C(C(=O)O)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
